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The table below summarizes the key characteristics, efficacy,
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CAS No.: 22345-47-7
Cat. No.: S545532

Hydroxyzine based on available clinical evidence.

Get Quote

and safety data for Tofisopam and

Feature

Tofisopam

Hydroxyzine

Drug Class

Mechanism of
Action

Approval Status

Efficacy in GAD
(vs. Placebo)

Comparative
Efficacy

2,3-benzodiazepine (proposed
homophtalazine) [1]

Does not bind to GABA-A benzodiazepine
site [3]. Isoenzyme-selective
phosphodiesterase (PDE) inhibitor (highest
affinity for PDE4A1) [3].

Approved in several European countries
and Japan; not approved in the US [1] [3].

Significant improvement on HARS vs.
placebo (p<0.001) [1].

Similar efficacy to diazepam, with no
significant differences found [1].

First-generation antihistamine [2]

Histamine H1 receptor antagonist [2].

Approved in many countries,
including the US.

Significant improvement on HAM-A
vs. placebo over 4 weeks [4] and 3
months (p=0.019) [5].

Similar efficacy to bromazepam (a
benzodiazepine) after 3 months [5].
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Feature Tofisopam Hydroxyzine

Common Fewer adverse effects and withdrawal Sleepiness/drowsiness, dry mouth [4]
Adverse Effects symptoms compared to diazepam [1]. [5].

Sedative / No sedative effect, does not impair Causes transient sleepiness,
Cognitive cognitive abilities [1]. particularly in the first week [4].
Effects

Dependence Withdrawal symptoms resembled those of No rebound anxiety or withdrawal
Potential placebo [1]. symptoms after abrupt

discontinuation [4].

Key Anxiolytic efficacy without typical Effective anxiolytic with no significant
Advantages benzodiazepine side effects (sedation, potential for dependence or misuse
cognitive impairment) [1] [3]. [2].

Experimental Data and Methodologies

The comparative table is supported by data from several clinical trials, whose key design elements are

summarized below for reference.

. Primary
. . Patient )
Study Agent  Study Design & Duration . Dosage Efficacy
Population
Measure
Tofisopam Randomized, double-blind, 66 outpatients with 50 mg, three Hamilton
[1] placebo- and active-controlled = GAD (DSM times a day Anxiety Rating
(diazepam). 2-week treatment  criteria). (150 Scale (HARS).
+ 2-week washout. mg/day).
Hydroxyzine  Randomized, double-blind, 334 outpatients 50 mg per Hamilton
[5] placebo- and active-controlled  with GAD (DSM-IV  day. Rating Scale
(bromazepam). 12-week criteria, HAM-A > for Anxiety
treatment. 20). (HAM-A).
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Proposed Mechanisms of Action

The distinct mechanisms of action for Tofisopam and Hydroxyzine are illustrated in the diagrams below.
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Tofisopam's proposed anxiolytic pathway involves selective inhibition of phosphodiesterase 4 (PDE4),
leading to increased intracellular cAMP levels and subsequent neuronal modulation, particularly in the

striato-pallido-nigral system [1] [3].
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Hydroxyzine is a histamine H1 receptor antagonist. By blocking the action of histamine in the brain, it

induces anxiolytic sedation, which is believed to underlie its therapeutic effect in GAD [2].

Key Conclusions for Research and Development

e Tofisopam represents a unique class of anxiolytic with a non-sedating profile and a potentially lower
risk of dependence compared to classic 1,4-benzodiazepines. Its novel PDE inhibitory mechanism
offers a distinct pathway for drug development, particularly for patients who require anxiety
management without cognitive impairment [1] [3].

¢ Hydroxyzine is an established antihistamine with proven efficacy in GAD. Its major advantage is the
absence of dependence potential, making it a viable alternative to benzodiazepines. However, its
sedative properties, though often transient, can be a limiting factor [4] [5] [2].

A direct, head-to-head clinical trial between Tofisopam and Hydroxyzine is needed to conclusively

determine their relative efficacy, tolerability, and ideal patient profiles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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